3-chloro-4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chloropyridines are a type of aryl chloride that are mainly used as building blocks in organic synthesis . They are substrates for many coupling processes including the Heck reaction, Suzuki reaction, and Ullmann reaction . Piperidine is a widely used structural motif in the chemical industry and pharmaceuticals.
Chemical Reactions Analysis
Chloropyridines are known to be involved in various chemical reactions. For example, they are substrates for many coupling processes including the Heck reaction, Suzuki reaction, and Ullmann reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “3-chloro-4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)pyridine” would depend on its specific structure. Chloropyridines are generally colorless liquids .Scientific Research Applications
Antimicrobial Properties
- Complexes containing 4-chloropyridine have demonstrated antimicrobial activity . These compounds may find applications in developing novel antibiotics or antiseptics.
Antioxidant Potential
- Some studies suggest that 4-chloropyridine derivatives possess antioxidative properties . These compounds could contribute to oxidative stress management and potentially be used in health supplements.
Anticancer Research
- 4-Chloropyridine derivatives have been investigated for their anticancer potential. Researchers have explored their effects on various cancer cell lines, including breast cancer (MCF-7) and colon cancer (CaCo-2) .
Other Applications
Safety and Hazards
The safety and hazards associated with a compound like “3-chloro-4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)pyridine” would depend on its specific properties. Chloropyridines are generally labeled with the signal word “Warning” and have hazard statements including H226, H302, H312, H315, H332 .
properties
IUPAC Name |
3-chloro-4-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17Cl2N3O/c17-13-9-19-5-1-15(13)21-7-3-12(4-8-21)11-22-16-2-6-20-10-14(16)18/h1-2,5-6,9-10,12H,3-4,7-8,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXTXKHJBWXOXMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COC2=C(C=NC=C2)Cl)C3=C(C=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.